2-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino-3-pyridinylmethanol

• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.27 g/mol
• IUPAC Name: [2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)pyridin-3-yl]methanol
• InChI: InChI=1S/C14H14N2O3/c17-9-10-2-1-5-15-14(10)16-11-3-4-12-13(8-11)19-7-6-18-12/h1-5,8,17H,6-7,9H2,(H,15,16)
• InChI Key: YTBIZMHGXUANFK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC3=C(C=CC=N3)CO

Description

2-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino-3-pyridinylmethanol is a useful research compound. Its molecular formula is C14H14N2O3 and its molecular weight is 258.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen gas stream, 1.70 g (41 mmol) of lithium aluminum hydride was added to tetrahydrofuran (100 mL) under ice cooling, and a tetrahydrofuran (30 mL) solution of 9.86 g (34 mmol) of methyl 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)aminonicotinate was added dropwise to the mixture. Ethyl acetate was added to the reaction mixture, and subsequently, 17 mL of a 10% aqueous solution of sodium hydroxide was added thereto. Insoluble materials were filtered off. The filtrate was concentrated, and the residue was dissolved in ethyl acetate, dried, filtered, and concentrated. Thus, 8.9 g of the title compound was obtained as an orange-colored viscous product (yield: quantitative).